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Compound of Interest

Compound Name: 1,3-Dibromobenzene-d4
Cat. No.: B15554638
Get Quote
\ J

For researchers, scientists, and professionals in drug development, 1,3-Dibromobenzene-d4
serves as a crucial tool in isotopic labeling for mechanistic studies and as an internal standard
in quantitative analysis. This deuterated aromatic compound offers a stable isotopic signature
that is invaluable in nuclear magnetic resonance (NMR) and mass spectrometry (MS)
applications. This technical guide provides a comprehensive overview of its chemical
properties, structure, and pertinent experimental considerations.

Core Chemical Properties and Data

1,3-Dibromobenzene-d4 is the deuterated analog of 1,3-dibromobenzene, where four
hydrogen atoms on the aromatic ring have been substituted with deuterium. This isotopic
substitution is key to its utility in advanced analytical and research applications.
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Property Data

Chemical Name 1,3-Dibromobenzene-d4

m-Dibromobenzene-d4, 1,3-Dibromo-2,4,5,6-

Synenyms tetradeuteriobenzene

CAS Number 1616983-07-3[1]

Molecular Formula CeDaBr2[1]

Molecular Weight 239.93 g/mol [1]

Appearance Colorless to light yellow liquid
Boiling Point (non-deuterated) 218-220 °C[2]

Melting Point (non-deuterated) -7.0 °C[2]

Density (non-deuterated) 1.952 g/mL at 25 °C

Molecular Structure

The structure of 1,3-Dibromobenzene-d4 consists of a benzene ring substituted with two
bromine atoms at the meta positions (1 and 3) and deuterium atoms at the remaining four
positions (2, 4, 5, and 6).

Chemical structure of 1,3-Dibromobenzene-d4.

Experimental Protocols
Synthesis of 1,3-Dibromobenzene-d4

A specific, detailed experimental protocol for the synthesis of 1,3-Dibromobenzene-d4 is not
readily available in peer-reviewed literature. However, its synthesis can be approached through
established methods for the deuteration of aromatic compounds. A plausible method involves a
metal-catalyzed hydrogen-deuterium (H-D) exchange reaction.

Principle: This method utilizes a heterogeneous catalyst, such as platinum on carbon (Pt/C), to
facilitate the exchange of aromatic protons with deuterium from a deuterium source, typically
deuterium oxide (D20).[3]
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Materials:

1,3-Dibromobenzene

Deuterium oxide (D20, 99.8 atom % D)

5% Platinum on activated carbon (5% Pt/C)

Anhydrous sodium sulfate or magnesium sulfate

Deuterated chloroform (CDCIs) for NMR analysis

Glass reaction vessel with a magnetic stirrer and reflux condenser

Inert atmosphere (Argon or Nitrogen)

Procedure:

Reaction Setup: In a clean, dry glass reaction vessel, add 1,3-dibromobenzene (1
equivalent).

Add 5% Pt/C catalyst (typically 5-10 mol %).

Add a significant excess of deuterium oxide (D20) to serve as both the solvent and the
deuterium source.

Reaction Conditions: The reaction mixture is stirred vigorously and heated to reflux under an
inert atmosphere. The reaction progress can be monitored over time by taking small aliquots
for analysis. The efficiency of the H-D exchange may be enhanced by carrying out the
reaction under a hydrogen (or deuterium) gas atmosphere.[3]

Work-up: After the desired level of deuteration is achieved (as determined by NMR or MS),
the reaction mixture is cooled to room temperature.

The catalyst is removed by filtration through a pad of celite.

The organic layer is separated from the aqueous layer. The aqueous layer is extracted with a
suitable organic solvent (e.g., diethyl ether or dichloromethane).
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e The combined organic extracts are dried over anhydrous sodium sulfate or magnesium
sulfate.

 Purification: The solvent is removed under reduced pressure. The resulting crude 1,3-
Dibromobenzene-d4 can be purified by fractional distillation under reduced pressure to
yield the final product.

Logical Workflow for Synthesis and Purification:
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General workflow for the synthesis and purification of 1,3-Dibromobenzene-d4.

Spectroscopic Analysis

While specific spectra for 1,3-Dibromobenzene-d4 are not widely published, the following
provides expected characteristics based on the non-deuterated analog.

1H NMR Spectroscopy: The *H NMR spectrum of a successfully synthesized and purified 1,3-
Dibromobenzene-d4 sample is expected to show a significant reduction or complete absence
of signals in the aromatic region (typically & 7.0-8.0 ppm) compared to its non-deuterated
counterpart.[4] Any residual proton signals would indicate incomplete deuteration.

13C NMR Spectroscopy: The 13C NMR spectrum will be more complex than the proton spectrum
due to C-D coupling. The carbon signals will appear as multiplets. The chemical shifts will be
similar to those of 1,3-dibromobenzene, but the peaks will be split into multiplets due to
coupling with deuterium (which has a spin 1=1).

Mass Spectrometry: The mass spectrum of 1,3-Dibromobenzene-d4 will show a molecular ion
peak (M*) at m/z 239.93, which is 4 mass units higher than that of the non-deuterated
compound (m/z 235.90). The isotopic pattern will be characteristic of a compound containing
two bromine atoms, with additional complexity from the deuterium atoms. The fragmentation
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pattern is expected to be similar to 1,3-dibromobenzene, involving the loss of bromine and
deuterated benzene fragments.[5][6]

Safety and Handling

A specific Safety Data Sheet (SDS) for 1,3-Dibromobenzene-d4 is not readily available.
However, based on the SDS for the non-deuterated 1,3-dibromobenzene, the following
precautions should be taken.[7][8][9][10]

Hazards: The compound is expected to be a skin and eye irritant and may cause respiratory
irritation.[7][8] It is a combustible liquid.[7]

e Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact with
skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat.[9][10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from heat, sparks, and open flames.[7][10]

» Disposal: Dispose of in accordance with local, state, and federal regulations.

This technical guide provides a foundational understanding of 1,3-Dibromobenzene-d4 for its
application in research and development. Researchers should always consult relevant safety
documentation and perform a thorough risk assessment before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1,3-Dibromobenzene-D4 | Manasa Life Sciences [manasalifesciences.com]
e 2. 1,3-Dibromobenzene - Wikipedia [en.wikipedia.org]

e 3. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://webbook.nist.gov/cgi/cbook.cgi?ID=C108361&Mask=200
https://www.benchchem.com/product/b15554638/docs?utm_src=pdf-body#1-3-dibromobenzene-d4-a-technical-overview-for-researchers
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA12723~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:32:55~~1%203-Dibromobenzene~~
https://www.chemicalbook.com/msds/1-3-dibromobenzene.pdf
https://kscl.co.in/wp-content/uploads/2022/11/1-3-Dibromobenzene-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC186640100&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA12723~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:32:55~~1%203-Dibromobenzene~~
https://www.chemicalbook.com/msds/1-3-dibromobenzene.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA12723~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:32:55~~1%203-Dibromobenzene~~
https://kscl.co.in/wp-content/uploads/2022/11/1-3-Dibromobenzene-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC186640100&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA12723~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:32:55~~1%203-Dibromobenzene~~
https://www.fishersci.com/store/msds?partNumber=AC186640100&countryCode=US&language=en
https://www.benchchem.com/product/b15554638/docs?utm_src=pdf-body#1-3-dibromobenzene-d4-a-technical-overview-for-researchers
https://www.benchchem.com/product/b15554638?utm_src=pdf-custom-synthesis#bc-rfq
https://manasalifesciences.com/product/deuterated-standards/13-dibromobenzene-d4
https://en.wikipedia.org/wiki/1,3-Dibromobenzene
https://www.researchgate.net/publication/244233441_Aromatic_ring_favorable_and_efficient_H-D_exchange_reaction_catalyzed_by_PtC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

. chem.libretexts.org [chem.libretexts.org]

. Benzene, 1,3-dibromo- [webbook.nist.gov]

. chemicalbook.com [chemicalbook.com]

°
(o] (00] ~ (o3} ol B

. kscl.co.in [kscl.co.in]

e 10. fishersci.com [fishersci.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

. 1,3-Dibromobenzene(108-36-1) 1H NMR spectrum [chemicalbook.com]

e To cite this document: BenchChem. [1,3-Dibromobenzene-d4: A Technical Overview for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554638/docs#1-3-dibromobenzene-d4-a-technical-

overview-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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